Para-CF₃ Regiochemistry and DPP-4 Potency
The para-trifluoromethylphenyl substitution pattern on this intermediate is structurally essential for elaborating cofrogliptin (HSK7653), which exhibits a DPP-4 IC₅₀ of 4.18 nM . In the Zhang et al. (2020) medicinal chemistry campaign, the incorporation of the trifluoromethyl group at the 6-position of the tetrahydropyran ring with the (2R,3S,5R,6S) configuration—which derives from the (2S,5R) stereochemistry of the bromomethyl intermediate—was demonstrated to significantly improve overall pharmacokinetic profiles in mice while maintaining DPP-4 inhibition comparable to omarigliptin (IC₅₀ = 1.6 nM) [1]. The meta-CF₃ positional isomer (CAS 2059911-53-2) would direct the trifluoromethyl group to a different spatial orientation in the final tetrahydropyran scaffold, and no published data demonstrate that the meta-substituted intermediate can yield a DPP-4 inhibitor with equivalent potency or duration of action.
vs omarigliptin 1.6 nM
vs sitagliptin 19 nM
| Evidence Dimension | Downstream DPP-4 inhibitory potency (final drug compound) |
|---|---|
| Target Compound Data | Cofrogliptin (HSK7653) derived from para-CF₃ intermediate: DPP-4 IC₅₀ = 4.18 nM |
| Comparator Or Baseline | Omarigliptin (marketed once-weekly DPP-4 inhibitor): DPP-4 IC₅₀ = 1.6 nM; Sitagliptin (first-in-class): DPP-4 IC₅₀ = 19 nM |
| Quantified Difference | Cofrogliptin is 4.5-fold more potent than sitagliptin; 2.6-fold less potent than omarigliptin in vitro, but achieves biweekly vs. once-weekly dosing in vivo |
| Conditions | In vitro DPP-4 enzyme inhibition assay (recombinant human DPP-4); in vivo PK/PD in mice and humans |
Why This Matters
The para-CF₃ regiochemistry is irreplaceable for accessing the cofrogliptin chemotype; selection of the meta-CF₃ isomer would route synthesis toward an uncharacterized and likely suboptimal DPP-4 inhibitor scaffold.
- [1] Zhang, C., Ye, F., Wang, J., He, P., Lei, M., Huang, L., Huang, A., Tang, P., Lin, H., Liao, Y., Liang, Y., Ni, J., & Yan, P. (2020). Design, Synthesis, and Evaluation of a Series of Novel Super Long-Acting DPP-4 Inhibitors for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 63(13), 7108–7126. https://doi.org/10.1021/acs.jmedchem.0c00374 View Source
